Cas no 1806905-95-2 (4-Cyano-5-(difluoromethyl)-3-methoxypyridine-2-sulfonamide)

• Product Name: 4-Cyano-5-(difluoromethyl)-3-methoxypyridine-2-sulfonamide
• CAS No: 1806905-95-2
• MF: C₈H₇F₂N₃O₃S
• MW: 263.2212870121
• CID: 4878132
• Update Time: 2025-05-24

4-Cyano-5-(difluoromethyl)-3-methoxypyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-(difluoromethyl)-3-methoxypyridine-2-sulfonamide

• Inchi： 1S/C8H7F2N3O3S/c1-16-6-4(2-11)5(7(9)10)3-13-8(6)17(12,14)15/h3,7H,1H3,(H2,12,14,15)
• InChI Key： CXHBKLOFPKTQPT-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C#N)C(C(F)F)=CN=1)OC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 414
• XLogP3: 0.1
• Topological Polar Surface Area: 114

Additional information on 4-Cyano-5-(difluoromethyl)-3-methoxypyridine-2-sulfonamide

4-Cyano-5-(difluoromethyl)-3-methoxypyridine-2-sulfonamide: A Comprehensive Overview

The compound 4-Cyano-5-(difluoromethyl)-3-methoxypyridine-2-sulfonamide, with the CAS number 1806905-95-2, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with cyano, difluoromethyl, methoxy, and sulfonamide groups. These substituents contribute to its distinctive chemical properties and potential applications in drug development and materials science.

Recent studies have highlighted the importance of sulfonamides as bioisosteres of carboxylic acids, making them valuable in medicinal chemistry for improving drug bioavailability and pharmacokinetics. The presence of a sulfonamide group in 4-Cyano-5-(difluoromethyl)-3-methoxypyridine-2-sulfonamide suggests its potential as a lead compound in the development of novel therapeutic agents. Researchers have explored the role of this compound in inhibiting specific enzymes and receptors, which could pave the way for treatments targeting various diseases, including cancer and inflammatory disorders.

The pyridine ring in this compound serves as a versatile scaffold for further functionalization. The cyano group at position 4 introduces electron-withdrawing effects, which can enhance the compound's reactivity in certain chemical transformations. Meanwhile, the difluoromethyl group at position 5 adds a degree of fluorine substitution, which is known to improve lipophilicity and stability—properties that are highly desirable in drug design. The methoxy group at position 3 contributes to hydrogen bonding capabilities, further modulating the compound's physicochemical properties.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4-Cyano-5-(difluoromethyl)-3-methoxypyridine-2-sulfonamide. One notable approach involves the use of microwave-assisted synthesis, which not only accelerates reaction times but also enhances yield and purity. This method has been particularly effective in constructing the pyridine ring system with high regioselectivity.

In terms of biological activity, this compound has demonstrated promising results in preliminary assays targeting kinase inhibitors and histone deacetylases (HDACs). Its ability to modulate these enzymes suggests potential applications in oncology and neurodegenerative diseases. Moreover, studies have shown that the sulfonamide group plays a critical role in enhancing cellular uptake and reducing toxicity, making it a favorable candidate for further preclinical testing.

The structural versatility of 4-Cyano-5-(difluoromethyl)-3-methoxypyridine-2-sulfonamide also makes it an attractive candidate for materials science applications. Its unique electronic properties could be exploited in the development of advanced materials such as semiconductors or sensors. Researchers are currently investigating its potential as a building block for self-assembling monolayers and nanomaterials.

In conclusion, 4-Cyano-5-(difluoromethyl)-3-methoxypyridine-2-sulfonamide represents a significant advancement in organic synthesis and drug discovery. Its intricate molecular architecture and functional groups offer immense potential for both therapeutic and materials-based applications. As research continues to uncover its full spectrum of properties and activities, this compound is poised to make substantial contributions to various scientific disciplines.